LOR-500
Description
LOR-500 is a first-in-class small molecule inhibitor of maternal embryonic leucine zipper kinase (MELK). MELK plays an important role in cancer cell cycle, signaling pathways, and stem cells. MELK is highly expressed in several cancer types and its expression correlates with poor prognosis in glioma and breast cancer. These findings provide strong support that selective targeting of MELK may be an effective cancer treatment strategy. (source: http://www.lorusthera.com/products-technology/lor-500.php).
Scientific Research Applications
ACS Software (1995) : This study focuses on Jandel SigmaPlot for Windows, a graphing program widely used by scientists for preparing graphs for publication. It also mentions SigmaStat for Windows, a statistical software for studies, and SigmaScan/Image for Windows for on-screen measurement of digitized images. These tools are valuable for scientific research but are not directly related to LOR-500 (Environmental science & technology, 1995).
IN-FLIGHT PERFORMANCE OF THE VIRGO LUMINOSITY OSCILLATIONS IMAGER ABOARD SOHO (1997) : This paper discusses the Luminosity Oscillations Imager (LOI) as part of the VIRGO instrument on the Solar and Heliospheric Observatory (SOHO). It focuses on identifying and characterizing solar oscillations through radiance variations. Although this involves scientific instrumentation, it is not specifically about LOR-500 (Solar Physics, 1997).
Genome-wide, high-resolution detection of copy number, loss of heterozygosity, and genotypes from formalin-fixed, paraffin-embedded tumor tissue using microarrays (2007) : This research discusses a method for analyzing DNA from formalin-fixed, paraffin-embedded tissues using microarrays with over 500K single nucleotide polymorphisms. It provides insights into genetic analysis methods but does not directly pertain to LOR-500 (Cancer research, 2007).
Demystifying the Lattice Oxygen Redox in Layered Oxide Cathode Materials of Lithium-Ion Batteries (2021) : This review discusses the lattice oxygen redox (LOR) reaction in cathode materials for lithium-ion batteries, highlighting its potential in enhancing energy density. Although it involves advanced material science and relates to "LOR", it is not specific to LOR-500 (ACS nano, 2021).
Lab-on-a-chip devices for global health past studies and future opportunities (2007)
: This paper reviews lab-on-a-chip (LOC) technologies for global health, focusing on diagnostics in developing countries. While it discusses innovative health technologies, it does not directly reference LOR-500 (Lab on a chip, 2007).
properties
Molecular Formula |
Unknown |
|---|---|
Molecular Weight |
0 |
Appearance |
Solid powder |
synonyms |
LOR500; LOR 500; LOR-500.; NONE |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
